Cas no 1564175-62-7 (5-(2,2-difluoroethoxy)-N-hydroxy-pyrazine-2-carboxamidine)

• Product Name: 5-(2,2-difluoroethoxy)-N-hydroxy-pyrazine-2-carboxamidine
• CAS No: 1564175-62-7
• MF: C₇H₈F₂N₄O₂
• MW: 218.160827636719
• MDL: MFCD24280963
• CID: 4606313
• PubChem ID: 136985361
• Update Time: 2025-10-24

5-(2,2-difluoroethoxy)-N-hydroxy-pyrazine-2-carboxamidine Chemical and Physical Properties

Names and Identifiers

• 5-(2,2-difluoroethoxy)-N'-hydroxypyrazine-2-carboximidamide
• 5-(2,2-difluoroethoxy)-N-hydroxy-pyrazine-2-carboxamidine

• MDL： MFCD24280963
• Inchi： 1S/C7H8F2N4O2/c8-5(9)3-15-6-2-11-4(1-12-6)7(10)13-14/h1-2,5,14H,3H2,(H2,10,13)
• InChI Key： RXLCJXVTHOWXPO-UHFFFAOYSA-N
• SMILES： C1(C(NO)=N)=NC=C(OCC(F)F)N=C1

Additional information on 5-(2,2-difluoroethoxy)-N-hydroxy-pyrazine-2-carboxamidine

Comprehensive Overview of 5-(2,2-difluoroethoxy)-N-hydroxy-pyrazine-2-carboxamidine (CAS No. 1564175-62-7): Properties, Applications, and Research Insights

The compound 5-(2,2-difluoroethoxy)-N-hydroxy-pyrazine-2-carboxamidine (CAS No. 1564175-62-7) is a specialized pyrazine derivative with a unique molecular structure featuring a difluoroethoxy substituent and a hydroxy-carboxamidine functional group. This structure endows it with distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. Its hydrogen bond donor-acceptor capacity and lipophilicity are key factors driving its potential applications in drug discovery.

Recent studies highlight the growing demand for fluorinated compounds due to their enhanced metabolic stability and bioavailability. The difluoroethoxy group in this compound aligns with trends in fluorine chemistry, a hot topic in medicinal chemistry forums and AI-driven drug design platforms. Researchers frequently search for "pyrazine-based inhibitors" or "N-hydroxy carboxamidine applications," reflecting its relevance in targeting enzymes like histone deacetylases (HDACs) or nitric oxide synthases (NOS).

From a synthetic perspective, CAS 1564175-62-7 is often explored for its chemo-selectivity in multi-step reactions. Its N-hydroxy moiety is particularly valuable in constructing heterocyclic scaffolds, a priority area in fragment-based drug discovery. Computational chemists also investigate its molecular docking potential, leveraging tools like AutoDock Vina or Schrödinger Suite to predict binding affinities.

Environmental and regulatory considerations are increasingly shaping compound development. The difluoroethoxy side chain in 5-(2,2-difluoroethoxy)-N-hydroxy-pyrazine-2-carboxamidine is scrutinized for its green chemistry compatibility, addressing concerns about persistent organic pollutants (POPs). This aligns with searches for "sustainable fluorination methods" or "biodegradable agrochemicals," emphasizing the compound's alignment with modern ESG (Environmental, Social, Governance) benchmarks.

In analytical chemistry, 1564175-62-7 requires advanced characterization techniques. LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) are commonly employed to verify its purity and structural integrity. The compound's UV-Vis absorption spectrum is also studied for potential applications in photodynamic therapy or sensor development, topics frequently queried in academic databases.

Market trends indicate rising interest in small-molecule therapeutics incorporating pyrazine cores. Patent analyses reveal that derivatives of 5-(2,2-difluoroethoxy)-N-hydroxy-pyrazine-2-carboxamidine are being evaluated for immunomodulatory and anti-inflammatory effects, coinciding with popular searches like "pyrazine drugs in clinical trials." Its logP value and polar surface area further make it a candidate for blood-brain barrier penetration studies.

Future research directions may explore its structure-activity relationships (SAR) through high-throughput screening or AI-assisted molecular optimization. As the scientific community prioritizes targeted drug delivery and precision medicine, this compound’s modular design offers flexibility for prodrug development or bioconjugation strategies—addressing frequently asked questions about "improving drug half-life" and "reducing off-target effects."